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Compound of Interest

Compound Name: Auten-67

Cat. No.: B1666136 Get Quote

Disclaimer: Auten-67 is an investigational drug candidate intended for research use only and

should not be used for diagnostic or medical purposes.[1] As a specific Safety Data Sheet

(SDS) for Auten-67 is not publicly available, the following guidelines are based on standard

laboratory practices for handling novel, powdered, and neuroactive chemical compounds.[2][3]

[4][5] A substance-specific risk assessment should be conducted by qualified safety

professionals before any handling, storage, or disposal.

This guide provides essential safety and logistical information, including operational and

disposal plans, for researchers, scientists, and drug development professionals working with

Auten-67.

Personal Protective Equipment (PPE)
A conservative approach to personal protective equipment is crucial when handling a novel

compound with unknown toxicity. The minimum required PPE for various laboratory operations

involving Auten-67 is summarized below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1666136?utm_src=pdf-interest
https://www.benchchem.com/product/b1666136?utm_src=pdf-body
https://www.apexbt.com/auten-67-ba3675.html
https://www.benchchem.com/product/b1666136?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Protocols_for_Novel_Chemical_Compounds_A_General_Guide.pdf
https://www.safety.pitt.edu/sites/default/files/docs/04-022PowderChem.pdf
https://resources.psi-bfm.com/comprehensive-guide-to-safe-powder-handling
https://www.ddpsinc.com/blog/handling-hazardous-bulk-solids-and-powders-safety-first
https://www.benchchem.com/product/b1666136?utm_src=pdf-body
https://www.benchchem.com/product/b1666136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operation
Recommended Personal Protective
Equipment (PPE)

Handling Powder (weighing, aliquoting)

- Full-face respirator with P100 (or equivalent)

particulate filters- Chemical-resistant gloves

(e.g., Nitrile)- Disposable lab coat or gown-

Safety goggles (in addition to full-face

respirator)

Preparing Solutions

- Chemical fume hood- Chemical-resistant

gloves (e.g., Nitrile)- Lab coat- Safety glasses

with side shields or safety goggles

Conducting Reactions

- Chemical fume hood or other ventilated

enclosure- Chemical-resistant gloves (e.g.,

Nitrile)- Lab coat- Safety glasses with side

shields or safety goggles

General Laboratory Work

- Lab coat- Safety glasses with side shields-

Appropriate street clothing (long pants and

closed-toe shoes)

Experimental Protocols
Handling and Weighing of Powdered Auten-67
Given that Auten-67 is a powdered chemical, it can become airborne during weighing or

mixing, leading to potential inhalation or skin exposure.

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

designated work area, typically a chemical fume hood or a vented balance enclosure, by

ensuring it is clean and uncluttered.

Weighing:

Whenever possible, purchase pre-dissolved solutions or pre-weighed amounts of the

compound to minimize handling of the powder.
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If weighing is necessary, perform the task within a chemical fume hood or a powder-

containment balance enclosure.

Use disposable weighing boats and spatulas to prevent cross-contamination.

To minimize the generation of dust, handle the powder with care.

Solution Preparation:

Prepare all solutions within a chemical fume hood.

Slowly add the solid Auten-67 to the solvent to avoid splashing.

Ensure all containers are clearly labeled with the compound name, concentration, solvent,

and the date of preparation.

Storage of Auten-67
As an investigational drug, Auten-67 should be stored according to the supplier's instructions

and institutional guidelines.

Storage Conditions: One supplier recommends storing Auten-67 tightly sealed and

desiccated at 4°C. Another indicates storage at -20°C for one month or -80°C for six months

for stock solutions.

Access and Security: Store investigational drugs in a locked area with access limited to

authorized study staff. Maintain a detailed inventory of the compound's delivery, use, and

disposal.

Operational and Disposal Plans
Decontamination and Cleaning

Work Surfaces: After each use, decontaminate all work surfaces with an appropriate solvent

or cleaning agent.

Equipment: Thoroughly clean all non-disposable equipment after use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1666136?utm_src=pdf-body
https://www.benchchem.com/product/b1666136?utm_src=pdf-body
https://www.benchchem.com/product/b1666136?utm_src=pdf-body
https://www.benchchem.com/product/b1666136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Hygiene: Always wash hands thoroughly with soap and water after handling the

compound and before leaving the laboratory.

Disposal Plan
All waste generated from the handling of an investigational compound like Auten-67 must be

treated as hazardous waste.

Solid Waste: Collect all contaminated solid waste, including used gloves, weighing boats,

and paper towels, in a designated and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Auten-67 in a separate, clearly labeled

hazardous waste container. Do not mix with other waste streams unless compatibility has

been confirmed.

Sharps: Dispose of any contaminated sharps, such as needles or razor blades, in a

designated sharps container.

Final Disposal: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety (EHS) office, following all local, state, and federal

regulations.
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Experimental Workflow for Handling Auten-67

Preparation:
- Don appropriate PPE

- Prepare designated work area

Weighing (in fume hood):
- Use containment enclosure

- Use disposable tools

Solution Preparation (in fume hood):
- Slowly add powder to solvent

- Label container clearly

Conducting Experiment:
- Use appropriate glassware
- Maintain clean workspace

Decontamination:
- Clean work surfaces

- Clean equipment

Waste Disposal:
- Segregate solid, liquid, and sharp waste

- Follow EHS guidelines

Click to download full resolution via product page

A high-level workflow for the safe handling of Auten-67.
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Logical Relationships for Safe Handling

Hazard Identification

Control Measures

Safe Outcome

Unknown Toxicity

Personal Protective Equipment (PPE)

Powder Form (Inhalation Risk)

Engineering Controls (Fume Hood)

Neuroactive Compound

Administrative Controls (SOPs, Training)

Minimized Exposure Risk

Click to download full resolution via product page

Key relationships between hazards and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1666136#personal-protective-equipment-for-
handling-auten-67]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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